Cas no 2210-72-2 (Oxirane,2-[[4-(1-methylethyl)phenoxy]methyl]-)

• Product Name: Oxirane,2-[[4-(1-methylethyl)phenoxy]methyl]-
• CAS No: 2210-72-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD02171167
• CID: 260403
• PubChem ID: 102765
• Update Time: 2025-04-19

Oxirane,2-[[4-(1-methylethyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[[4-(1-methylethyl)phenoxy]methyl]-
• ((p-Isopropylphenoxy)methyl)oxirane
• 2-{[4-(propan-2-yl)phenoxy]methyl}oxirane
• W13445
• CAA21072
• 2-((4-isopropylphenoxy)methyl)oxirane
• SY125569
• CS-0047132
• EINECS 218-643-2
• AKOS000194292
• AS-62362
• 2-[4-(PROPAN-2-YL)PHENOXYMETHYL]OXIRANE
• 2-[(4-propan-2-ylphenoxy)methyl]oxirane
• SCHEMBL3143396
• [(p-Isopropylphenoxy)methyl]oxirane
• 2-[(4-Isopropylphenoxy)methyl]oxirane
• NS00048228
• 2-(4-isopropyl-phenoxymethyl)-oxirane
• AKOS017283013
• ZKNANXNFSTVHLT-UHFFFAOYSA-N
• MFCD02171167
• 2210-72-2
• DTXSID60944739
• DB-103356

• MDL： MFCD02171167
• Inchi： 1S/C12H16O2/c1-9(2)10-3-5-11(6-4-10)13-7-12-8-14-12/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： ZKNANXNFSTVHLT-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 282.7°C at 760 mmHg
• Flash Point: 108.9°C
• Refractive Index: 1.52
• PSA: 21.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes